N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N-[2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C21H27N3O5S/c1-15-7-8-16(2)19(13-15)30(27,28)24-11-3-5-17(24)14-23-21(26)20(25)22-10-9-18-6-4-12-29-18/h4,6-8,12-13,17H,3,5,9-11,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: HMWBIDMDNFZERM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NCCC3=CC=CO3
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol

Description

N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O5S and its molecular weight is 433.52. The purity is usually 95%.
BenchChem offers high-quality N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Applications

Research on sulfamoxole/trimethoprim combinations, such as the clinical trials documented by Etzel, Wesenberg, and colleagues, highlights the utility of sulfonyl compounds in combating bacterial infections. These studies, conducted in the 1970s, demonstrated the antibacterial efficacy of sulfonyl-based drugs against a range of infections, including those of the gastrointestinal tract, skin, and gynecological adnexes. The findings underscore the role of sulfonyl derivatives in developing treatments for bacterial diseases (Etzel & Wesenberg, 1976).

Diuretic Comparisons

Ferrara et al. (1997) presented a comparison between torasemide and furosemide, loop diuretics with distinct chemical structures, emphasizing the diverse applications of sulfonyl ureas in clinical settings. The study's focus on heart failure patients provided insights into the pharmacodynamics and relative efficacies of different diuretic compounds, showcasing the importance of chemical research in optimizing therapeutic strategies (Ferrara et al., 1997).

Metabolic Profiling

Balani and colleagues (1995) explored the metabolites of L-735,524, an HIV-1 protease inhibitor, highlighting the significance of understanding the metabolic pathways of therapeutic agents. Their work illustrates the complexity of drug metabolism and the importance of identifying and characterizing metabolites for drug development and safety assessment (Balani et al., 1995).

Environmental and Occupational Exposure

Shoeib et al. (2005) and Schettgen et al. (2004) provided insights into the exposure to perfluorinated sulfonamides and dimethyl sulphate, respectively, in environmental and occupational settings. These studies emphasize the relevance of chemical research in assessing and mitigating health risks associated with chemical exposure in everyday life and the workplace (Shoeib et al., 2005; Schettgen et al., 2004).